2-Fluoro-3-(trifluoromethyl)benzophenone
Overview
Description
2-Fluoro-3-(trifluoromethyl)benzophenone is a chemical compound with the molecular formula C14H8F4O . It has an average mass of 268.206 Da and a monoisotopic mass of 268.051117 Da . It is also known by its IUPAC name, 2-fluoro-3-(trifluoromethyl)phenylmethanone .
Molecular Structure Analysis
The molecular structure of 2-Fluoro-3-(trifluoromethyl)benzophenone consists of a benzophenone core with a fluoro and a trifluoromethyl substituent on one of the phenyl rings . The compound has a density of 1.3±0.1 g/cm3, a boiling point of 343.1±42.0 °C at 760 mmHg, and a flash point of 131.5±22.1 °C .Physical And Chemical Properties Analysis
2-Fluoro-3-(trifluoromethyl)benzophenone has a density of 1.3±0.1 g/cm3, a boiling point of 343.1±42.0 °C at 760 mmHg, and a flash point of 131.5±22.1 °C . It has a molar refractivity of 61.0±0.3 cm3, a polar surface area of 17 Å2, and a molar volume of 205.3±3.0 cm3 .Scientific Research Applications
Organic Synthesis
“2-Fluoro-3-(trifluoromethyl)benzophenone” is used in organic synthesis . It’s a key component in the preparation of various organic compounds. The trifluoromethyl group in the compound can introduce unique properties to the synthesized molecules .
Asymmetric Reductions
This compound has been used in the preparative synthesis of optically pure ortho-substituted benzhydrols through asymmetric reductions of the corresponding benzophenones . This process is crucial in the production of chiral molecules, which are important in many areas of chemistry, including pharmaceuticals and materials science.
Safety and Hazards
Mechanism of Action
Target of Action
Molecules with a -cf3 group, attached to a tertiary stereogenic center in a hetero aliphatic ring, have shown improved drug potency toward reverse transcriptase enzyme inhibition .
Mode of Action
It is known that the trifluoromethyl group (-cf3) can enhance the potency of drugs by lowering the pka of the cyclic carbamate, thereby facilitating key hydrogen bonding interactions with the protein .
Biochemical Pathways
The presence of a trifluoromethyl group (-cf3) in a molecule has been associated with enhanced potency in inhibiting the reverse transcriptase enzyme, which plays a crucial role in the replication of retroviruses .
Result of Action
Molecules with a -cf3 group have shown improved drug potency toward reverse transcriptase enzyme inhibition, suggesting potential antiviral effects .
properties
IUPAC Name |
[2-fluoro-3-(trifluoromethyl)phenyl]-phenylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F4O/c15-12-10(7-4-8-11(12)14(16,17)18)13(19)9-5-2-1-3-6-9/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNEOCRQLKSEYEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=C(C(=CC=C2)C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80372136 |
Source
|
| Record name | 2-Fluoro-3-(trifluoromethyl)benzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80372136 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-3-(trifluoromethyl)benzophenone | |
CAS RN |
207853-70-1 |
Source
|
| Record name | 2-Fluoro-3-(trifluoromethyl)benzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80372136 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Fluoro-3-(trifluoromethyl)benzophenone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[1-(2,4-Dimethyl-phenyl)-ethyl]-piperazine](/img/structure/B1302059.png)
![2-[(2-Methoxyphenyl)methyl]-1,3-dioxolane](/img/structure/B1302067.png)